Cas no 845909-00-4 ((R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride)

• Product Name: (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride
• CAS No: 845909-00-4
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD12911005
• CID: 3044504
• PubChem ID: 71742030
• Update Time: 2025-11-06

(R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride
• (R)-METHYL 3-AMINO-3-(3-BROMOPHENYL)PROPANOATE HCL
• methyl (3R)-3-amino-3-(3-bromophenyl)propanoate hydrochloride
• NE25632
• Benzenepropanoic acid, β-amino-3-bromo-, methyl ester, hydrochloride, (βR)- (9CI)
• DS-12245
• EN300-132414
• methyl (3R)-3-amino-3-(3-bromophenyl)propanoate;hydrochloride
• MFCD12911005
• (R)-Methyl3-amino-3-(3-bromophenyl)propanoatehydrochloride
• 845909-00-4
• CS-0162172
• AKOS027329771

• MDL： MFCD12911005
• Inchi： 1S/C10H12BrNO2.ClH/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7;/h2-5,9H,6,12H2,1H3;1H/t9-;/m1./s1
• InChI Key： PKCPLSGPTCTEMS-SBSPUUFOSA-N
• SMILES： [C@@H](C1C=CC=C(Br)C=1)(N)CC(=O)OC.Cl

Computed Properties

• Exact Mass: 292.98182g/mol
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Additional information on (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride

Comprehensive Overview of (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride (CAS No. 845909-00-4)

(R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride (CAS No. 845909-00-4) is a chiral organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of amino acid esters, characterized by the presence of a 3-bromophenyl group and an ester functionality. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in the field of asymmetric synthesis and drug discovery.

The growing interest in chiral building blocks like (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride is driven by the demand for enantioselective catalysis and targeted drug design. Researchers frequently search for high-purity chiral compounds to optimize pharmacokinetic properties and reduce off-target effects. With its 3-bromophenyl moiety, this compound offers unique reactivity for Suzuki-Miyaura cross-coupling reactions, a popular topic in organic chemistry forums and AI-driven synthesis planning tools.

In recent years, the compound has gained attention due to its potential role in central nervous system (CNS) drug development. The amino ester functionality is a common motif in neurotransmitter analogs, making it relevant to studies on neurological disorders. Searches for "chiral intermediates for CNS drugs" or "bromophenyl derivatives in medicinal chemistry" often highlight its structural significance. Additionally, its hydrochloride salt form improves solubility, a critical factor discussed in formulation optimization queries.

From a synthetic perspective, CAS No. 845909-00-4 is frequently referenced in protocols involving asymmetric hydrogenation or enzymatic resolution. These methods align with the pharmaceutical industry’s shift toward green chemistry and sustainable synthesis. Online discussions on reducing racemization or improving enantiomeric excess (ee) often cite this compound as a case study. Its 3-bromophenyl group also enables late-stage functionalization, a trending technique in diversity-oriented synthesis.

Quality control of (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride involves rigorous HPLC analysis and spectroscopic characterization (e.g., NMR, MS). These protocols are essential to address common search queries like "how to validate chiral purity" or "characterization of amino acid esters." The compound’s stability under various conditions is another hot topic, particularly for researchers investigating long-term storage of pharmaceutical intermediates.

In summary, (R)-Methyl 3-amino-3-(3-bromophenyl)propanoate hydrochloride (CAS No. 845909-00-4) exemplifies the intersection of chiral chemistry and drug development. Its versatility in cross-coupling reactions, relevance to CNS research, and alignment with sustainable synthesis trends make it a compound of enduring interest. As AI-powered platforms like retrosynthesis tools evolve, demand for well-characterized intermediates like this will continue to rise.